![molecular formula C17H22N2O4S2 B2354827 3-(1-((2,3,5,6-Tetramethylphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione CAS No. 1795364-35-0](/img/structure/B2354827.png)
3-(1-((2,3,5,6-Tetramethylphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . It also contains a thiazolidine-2,4-dione group, which is a five-membered ring with sulfur and nitrogen atoms . The compound is also substituted with a 2,3,5,6-tetramethylphenyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a ring-closing reaction . The thiazolidine-2,4-dione group could be formed through a condensation reaction . The 2,3,5,6-tetramethylphenyl group could be introduced through a substitution reaction .Molecular Structure Analysis
The pyrrolidine ring in the compound is a saturated five-membered ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization . The thiazolidine-2,4-dione group is a five-membered ring with sulfur and nitrogen atoms, which could contribute to the compound’s reactivity .Chemical Reactions Analysis
The compound could undergo various chemical reactions, depending on the conditions and reagents used. For example, the pyrrolidine ring could undergo functionalization reactions . The thiazolidine-2,4-dione group could undergo reactions with nucleophiles .Scientific Research Applications
Antihyperglycemic Agents
Thiazolidine-2,4-diones have been evaluated as potential antihyperglycemic agents. Novel derivatives were synthesized and tested in diabetic mouse models, showing significant potency in lowering glucose and insulin levels. Substituent effects on phenyl rings were explored to optimize activity, with some derivatives effectively improving glucose tolerance in obese, insulin-resistant rats (Wrobel et al., 1998).
Anticancer and Antiproliferative Activity
A series of thiazolidine-2,4-dione derivatives demonstrated notable antiproliferative activity against various human cancer cell lines, including HeLa, HT-29, MCF-7, and HepG-2. The importance of specific substituents was highlighted, with some compounds showing potent activity across tested carcinoma cell lines (Chandrappa et al., 2008).
Antimicrobial Activity
Compounds related to thiazolidine-2,4-diones have been synthesized and assessed for their antimicrobial efficacy. Some derivatives exhibited significant activity against Gram-positive bacteria and showed excellent antifungal properties, outperforming standard drugs in some cases (Prakash et al., 2011).
Cognitive Improvement
Dihydro-1H-pyrrolizine-3,5(2H,6H)-diones, a class related to your query compound, were synthesized and evaluated for their ability to reverse electroconvulsive shock-induced amnesia in mice. Various structural modifications were explored, with some derivatives showing promising activity in improving cognitive functions (Butler et al., 1987).
Properties
IUPAC Name |
3-[1-(2,3,5,6-tetramethylphenyl)sulfonylpyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4S2/c1-10-7-11(2)13(4)16(12(10)3)25(22,23)18-6-5-14(8-18)19-15(20)9-24-17(19)21/h7,14H,5-6,8-9H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGSYGNFDLXKMTE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)N2CCC(C2)N3C(=O)CSC3=O)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.